Cas no 1261674-50-3 (2-cyano-4-methoxybenzene-1-sulfonyl chloride)

• Product Name: 2-cyano-4-methoxybenzene-1-sulfonyl chloride
• CAS No: 1261674-50-3
• MF: C₈H₆ClNO₃S
• MW: 231.656139850616
• MDL: MFCD18394208
• CID: 5616423
• PubChem ID: 55279125
• Update Time: 2023-11-24

2-cyano-4-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-cyano-4-methoxy-
• 2-cyano-4-methoxybenzene-1-sulfonyl chloride

• MDL： MFCD18394208
• Inchi： 1S/C8H6ClNO3S/c1-13-7-2-3-8(14(9,11)12)6(4-7)5-10/h2-4H,1H3
• InChI Key： UZKRLYXQSNQUCT-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1C#N)OC)(=O)=O

Computed Properties

• Exact Mass: 230.9756919g/mol
• Monoisotopic Mass: 230.9756919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 395.3±32.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides